Cas no 92864-95-4 ( )

• Product Name: &nbsp
• CAS No: 92864-95-4
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 999033
• PubChem ID: 236692
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• NSC39443
• NSC-39443
• 92864-95-4
• 2-[4-(3-oxobutyl)phenoxy]ethyl acetate
• DTXSID10918920
•  

• Inchi： 1S/C14H18O4/c1-11(15)3-4-13-5-7-14(8-6-13)18-10-9-17-12(2)16/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： OISLPKPRUREZGH-UHFFFAOYSA-N
• SMILES： O(CCOC(C)=O)C1C=CC(=CC=1)CCC(C)=O

Computed Properties

• Exact Mass: 250.121
• Monoisotopic Mass: 250.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.091
• Boiling Point: 351.9°C at 760 mmHg
• Flash Point: 153.2°C
• Refractive Index: 1.499
• PSA: 52.60000
• LogP: 2.15010